50-63-5

Chloroquine phosphate

In Stock

• CAS RN:
• 50-63-5

• Formula:
• C18H32ClN3O8P2

• InChI:
• InChI=1S/C18H26ClN3.2H3O4P/c1-4-22(5-2)12-6-7-14(3)21-17-10-11-20-18-13-15(19)8-9-16(17)18;2*1-5(2,3)4/h8-11,13-14H,4-7,12H2,1-3H3,(H,20,21);2*(H3,1,2,3,4)

• InChIKey:
• QKICWELGRMTQCR-UHFFFAOYSA-N

• Antimalarial agent. Inhibits tumor cell growth and metastasis and induces apoptosis in vitro. Binds to Fe(II)-protoporphyrin IX (FP) to form FP-chloroquine complex resulting in cell lysis and parasite cell autodigestion.
  Chloroquine (phosphate) (CRM) is an certified reference material categorized as an antimalarial, anti-inflammatory, and antiviral agent. Chloroquine prevents infection by severe acute respiratory coronavirus 2 (SARS-CoV-2) in vitro. Counterfeit chloroquine has been seized by law enforcement during the COVID-19 pandemic. Formulations containing chloroquine have been associated with fatal overdoses. This product is intended for use in analytical research applications. This product is also available as a general research tool.
  Chloroquine (phosphate) is an analytical reference material categorized as an antimalarial, anti-inflammatory, and antiviral agent....

2-Trifluoromethyl-1,2,3,4-tetrahydro-quinoline

Usually In Stock

• CAS RN:
• 450-63-5

• Formula:
• C10H10F3N

• InChI:
• InChI=1S/C10H10F3N/c11-10(12,13)9-6-5-7-3-1-2-4-8(7)14-9/h1-4,9,14H,5-6H2

• InChIKey:
• NZPIJNJFKLMEIX-UHFFFAOYSA-N

• 2-Trifluoromethyl-1,2,3,4-tetrahydro-quinoline is a useful research compound. Its molecular formula is C10H10F3N and its molecular weight is 201.19 g/mol. The purity is usually 95%.

Pontacyl Violet 6R

In Stock

• CAS RN:
• 5850-63-5

• Formula:
• C20H12N2Na2O8S2

• InChI:
• InChI=1S/C20H14N2O8S2.2Na/c23-16-10-13(31(25,26)27)8-12-9-17(32(28,29)30)19(20(24)18(12)16)22-21-15-7-3-5-11-4-1-2-6-14(11)15;;/h1-10,23-24H,(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2

• InChIKey:
• UKAUHDJTJXBRST-UHFFFAOYSA-L

• Pontacyl Violet 6R is a useful research compound. Its molecular formula is C20H12N2Na2O8S2 and its molecular weight is 518.4 g/mol. The purity is usually 95%.

2,4-Diphenyl-1H-1,5-benzodiazepine

• CAS RN:
• 5450-63-5

• Formula:
• C21H17ClN2

• InChI:
• InChI=1S/C21H16N2/c1-3-9-16(10-4-1)20-15-21(17-11-5-2-6-12-17)23-19-14-8-7-13-18(19)22-20/h1-15,22H

• InChIKey:
• PZRXQNCXDUBZHC-UHFFFAOYSA-N

• 2,4-Diphenyl-1H-1,5-benzodiazepine is a useful research compound. Its molecular formula is C21H17ClN2 and its molecular weight is 332.8 g/mol. The purity is usually 95%.

N-Cyano-N'-[4-(1H-imidazol-2-yl)phenyl]methanimidamide

• CAS RN:
• 89250-63-5

• Formula:
• C11H9N5

• InChI:
• InChI=1S/C11H9N5/c12-7-13-8-16-10-3-1-9(2-4-10)11-14-5-6-15-11/h1-6,8H,(H,13,16)(H,14,15)

• InChIKey:
• FNNWQDKGDHATNF-UHFFFAOYSA-N

• N-Cyano-N'-[4-(1H-imidazol-2-yl)phenyl]methanimidamide is a useful research compound. Its molecular formula is C11H9N5 and its molecular weight is 211.22 g/mol. The purity is usually 95%.

4-Isothiazolecarbonitrile, 5-methyl-3-phenyl-

• CAS RN:
• 13950-63-5

• Formula:
• C11H8N2S

• InChI:
• InChI=1S/C11H8N2S/c1-8-10(7-12)11(13-14-8)9-5-3-2-4-6-9/h2-6H,1H3

• InChIKey:
• YTFPCDXTBRASGJ-UHFFFAOYSA-N

• 4-Isothiazolecarbonitrile, 5-methyl-3-phenyl-, also known as 4-Isothiazolecarbonitrile, 5-methyl-3-phenyl-, is a useful research compound. Its molecular formula is C11H8N2S and its molecular weight is 200.26 g/mol. The purity is usually 95%.

Ethyl 1,6-dihydro-6-oxo-2-(3-pyridinyl)-5-pyrimidinecarboxylate

In Stock

• CAS RN:
• 34750-63-5

• Formula:
• C12H11N3O3

• InChI:
• InChI=1S/C12H11N3O3/c1-2-18-12(17)9-7-14-10(15-11(9)16)8-4-3-5-13-6-8/h3-7H,2H2,1H3,(H,14,15,16)

• InChIKey:
• IQGUYCSJQIAQIW-UHFFFAOYSA-N

• Ethyl 1,6-dihydro-6-oxo-2-(3-pyridinyl)-5-pyrimidinecarboxylate is a useful research compound. Its molecular formula is C12H11N3O3 and its molecular weight is 245.23 g/mol. The purity is usually 95%.

2,4-Dichloro-7-methylpyrido[2,3-D]pyrimidine

In Stock

• CAS RN:
• 92350-63-5

• Formula:
• C8H5Cl2N3

• InChI:
• InChI=1S/C8H5Cl2N3/c1-4-2-3-5-6(9)12-8(10)13-7(5)11-4/h2-3H,1H3

• InChIKey:
• IPTCVMCPCBCUAE-UHFFFAOYSA-N

• 2,4-Dichloro-7-methylpyrido[2,3-D]pyrimidine is a useful research compound. Its molecular formula is C8H5Cl2N3 and its molecular weight is 214.05 g/mol. The purity is usually 95%.

2-Ethylphenylmagnesium bromide

In Stock

• CAS RN:
• 21450-63-5

• Formula:
• C8H9BrMg

• InChI:
• InChI=1S/C8H9.BrH.Mg/c1-2-8-6-4-3-5-7-8;;/h3-6H,2H2,1H3;1H;/q-1;;+2/p-1

• InChIKey:
• MVZDNMXPEPMLBA-UHFFFAOYSA-M

• 2-Ethylphenylmagnesium bromide is a useful research compound. Its molecular formula is C8H9BrMg and its molecular weight is 209.37 g/mol. The purity is usually 95%.

(4-Methyl-1,3-thiazol-2-yl)methanol

In Stock

• CAS RN:
• 13750-63-5

• Formula:
• C5H7NOS

• InChI:
• InChI=1S/C5H7NOS/c1-4-3-8-5(2-7)6-4/h3,7H,2H2,1H3

• InChIKey:
• CQMPPPAHJBQCOY-UHFFFAOYSA-N

• (4-Methyl-1,3-thiazol-2-yl)methanol is a useful research compound. Its molecular formula is C5H7NOS and its molecular weight is 129.18 g/mol. The purity is usually 95%.

3-[Dichloro(methyl)silyl]propyl prop-2-enoate

In Stock

• CAS RN:
• 71550-63-5

• Formula:
• C7H12Cl2O2Si

• InChI:
• InChI=1S/C7H12Cl2O2Si/c1-3-7(10)11-5-4-6-12(2,8)9/h3H,1,4-6H2,2H3

• InChIKey:
• GBAQKTTVWCCNHH-UHFFFAOYSA-N

• 3-[Dichloro(methyl)silyl]propyl prop-2-enoate is a useful research compound. Its molecular formula is C7H12Cl2O2Si and its molecular weight is 227.16 g/mol. The purity is usually 95%.

2,5-dioxopyrrolidin-1-yl 6-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanoate

In Stock

• CAS RN:
• 55750-63-5

• Formula:
• C14H16N2O6

• InChI:
• InChI=1S/C14H16N2O6/c17-10-5-6-11(18)15(10)9-3-1-2-4-14(21)22-16-12(19)7-8-13(16)20/h5-6H,1-4,7-9H2

• InChIKey:
• VLARLSIGSPVYHX-UHFFFAOYSA-N

• EMCS crosslinker, also known as Mal-heptanoic NHS ester, is a non-cleavable, water insoluble, heterobifunctional protein crosslinking reagent that is commonly used to crosslink haptens to carrier proteins and enzymes to antibodies. EMCS crosslinking reagent's NHS ester and maleimide reactive groups react with amino and sulfhydryl moieties, respectively. The EMCS Crosslinker may be useful in the development of antibody drug conjugates (ADCs).

N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-iodobenzamide

In Stock

• CAS RN:
• 429650-63-5

• Formula:
• C20H14IN3O

• InChI:
• InChI=1S/C20H14IN3O/c21-17-6-2-1-5-16(17)20(25)22-15-10-8-14(9-11-15)18-13-24-12-4-3-7-19(24)23-18/h1-13H,(H,22,25)

• InChIKey:
• CKKZPUNTJXGVHV-UHFFFAOYSA-N

• N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-iodobenzamide is a useful research compound. Its molecular formula is C20H14IN3O and its molecular weight is 439.256. The purity is usually 95%.

Methyl 3-acetamido-3-(4-methoxyphenyl)prop-2-enoate

Usually In Stock

• CAS RN:
• 479550-63-5

• Formula:
• C13H15NO4

• InChI:
• InChI=1S/C13H15NO4/c1-9(15)14-12(8-13(16)18-3)10-4-6-11(17-2)7-5-10/h4-8H,1-3H3,(H,14,15)

• InChIKey:
• HHQJJJVOOUPHEH-UHFFFAOYSA-N

• Methyl 3-acetamido-3-(4-methoxyphenyl)prop-2-enoate is a useful research compound. Its molecular formula is C13H15NO4 and its molecular weight is 249.26 g/mol. The purity is usually 95%.

Methyl 5-ethyl-4-methylisoxazole-3-carboxylate

• CAS RN:
• 160850-63-5

• Formula:
• C8H11NO3

• InChI:
• InChI=1S/C8H11NO3/c1-4-6-5(2)7(9-12-6)8(10)11-3/h4H2,1-3H3

• InChIKey:
• JOAJKFVDJOKQDB-UHFFFAOYSA-N

• Methyl 5-ethyl-4-methylisoxazole-3-carboxylate, also known as Methyl 5-ethyl-4-methylisoxazole-3-carboxylate, is a useful research compound. Its molecular formula is C8H11NO3 and its molecular weight is 169.18. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-4-oxo-5-[[4-(trifluoromethyl)benzoyl]amino]thieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-63-5

• Formula:
• C23H15ClF3N3O4S

• InChI:
• InChI=1S/C23H15ClF3N3O4S/c1-2-34-22(33)18-16-11-35-20(28-19(31)12-3-5-13(6-4-12)23(25,26)27)17(16)21(32)30(29-18)15-9-7-14(24)8-10-15/h3-11H,2H2,1H3,(H,28,31)

• InChIKey:
• OEZCELFCACAPDA-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-4-oxo-5-[[4-(trifluoromethyl)benzoyl]amino]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H15ClF3N3O4S and its molecular weight is 521.9. The purity is usually 95%.

5-[4-(2-Fluorophenyl)piperazine-1-carbonyl]pyridin-2-ol

In Stock

• CAS RN:
• 903250-63-5

• Formula:
• C16H16FN3O2

• InChI:
• InChI=1S/C16H16FN3O2/c17-13-3-1-2-4-14(13)19-7-9-20(10-8-19)16(22)12-5-6-15(21)18-11-12/h1-6,11H,7-10H2,(H,18,21)

• InChIKey:
• GPJOLHNVEWLNEY-UHFFFAOYSA-N

• 5-[4-(2-Fluorophenyl)piperazine-1-carbonyl]pyridin-2-ol is a useful research compound. Its molecular formula is C16H16FN3O2 and its molecular weight is 301.321. The purity is usually 95%.

2,2-dimethyl-N-[2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]propanamide

In Stock

• CAS RN:
• 929450-63-5

• Formula:
• C23H21NO4

• InChI:
• InChI=1S/C23H21NO4/c1-13-9-10-14-16(12-19(25)27-18(14)11-13)21-20(24-22(26)23(2,3)4)15-7-5-6-8-17(15)28-21/h5-12H,1-4H3,(H,24,26)

• InChIKey:
• CFTMPOAQPNPPSU-UHFFFAOYSA-N

• 2,2-dimethyl-N-[2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]propanamide is a useful research compound. Its molecular formula is C23H21NO4 and its molecular weight is 375.4 g/mol. The purity is usually 95%.

N-[5-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide

In Stock

• CAS RN:
• 893350-63-5

• Formula:
• C17H16N4O5S2

• InChI:
• InChI=1S/C17H16N4O5S2/c1-24-10-5-6-12(25-2)11(8-10)18-14(22)9-27-17-21-20-16(28-17)19-15(23)13-4-3-7-26-13/h3-8H,9H2,1-2H3,(H,18,22)(H,19,20,23)

• InChIKey:
• XEMUOHQFPVGXEV-UHFFFAOYSA-N

• N-[5-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide is a useful research compound. Its molecular formula is C17H16N4O5S2 and its molecular weight is 420.5 g/mol. The purity is usually 95%.

3-(1,4,5,6-Tetrahydropyrimidin-2-yl)phenol

In Stock

• CAS RN:
• 848850-63-5

• Formula:
• C10H12N2O

• InChI:
• InChI=1S/C10H12N2O/c13-9-4-1-3-8(7-9)10-11-5-2-6-12-10/h1,3-4,7,13H,2,5-6H2,(H,11,12)

• InChIKey:
• XVTZMKHBKGYOKU-UHFFFAOYSA-N

• 3-(1,4,5,6-Tetrahydropyrimidin-2-yl)phenol is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.

Isopestacin

In Stock

• CAS RN:
• 479350-63-5

• Formula:
• C15H12O5

• InChI:
• InChI=1S/C15H12O5/c1-7-5-8-12(11(18)6-7)15(19)20-14(8)13-9(16)3-2-4-10(13)17/h2-6,14,16-18H,1H3

• InChIKey:
• AXNRJZYZYVZLFZ-UHFFFAOYSA-N

• Isopestacin is a natural product found in Pestalotiopsis microspora with data available.

(3-Chloro-4-fluorophenyl)-[2-(2-oxopyrrolidin-1-yl)ethyl]cyanamide

In Stock

• CAS RN:
• 1645350-63-5

• Formula:
• C13H13ClFN3O

• InChI:
• InChI=1S/C13H13ClFN3O/c14-11-8-10(3-4-12(11)15)18(9-16)7-6-17-5-1-2-13(17)19/h3-4,8H,1-2,5-7H2

• InChIKey:
• LIYARRLVLOYXGW-UHFFFAOYSA-N

• (3-Chloro-4-fluorophenyl)-[2-(2-oxopyrrolidin-1-yl)ethyl]cyanamide is a useful research compound. Its molecular formula is C13H13ClFN3O and its molecular weight is 281.72. The purity is usually 95%.

(R)-1-(3-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine

In Stock

• CAS RN:
• 1213050-63-5

• Formula:
• C8H9F3N2

• InChI:
• InChI=1S/C8H9F3N2/c1-5(12)7-6(8(9,10)11)3-2-4-13-7/h2-5H,12H2,1H3/t5-/m1/s1

• InChIKey:
• HFANFFHVMQXJOE-RXMQYKEDSA-N

• (R)-1-(3-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine is a useful research compound. Its molecular formula is C8H9F3N2 and its molecular weight is 190.17 g/mol. The purity is usually 95%.

5-fluoro-2-[(oxetan-2-yl)methoxy]pyridine

In Stock

• CAS RN:
• 2549050-63-5

• Formula:
• C9H10FNO2

• InChI:
• InChI=1S/C9H10FNO2/c10-7-1-2-9(11-5-7)13-6-8-3-4-12-8/h1-2,5,8H,3-4,6H2

• InChIKey:
• KKCVQFLGFDDGEK-UHFFFAOYSA-N

• 5-fluoro-2-[(oxetan-2-yl)methoxy]pyridine is a useful research compound. Its molecular formula is C9H10FNO2 and its molecular weight is 183.18 g/mol. The purity is usually 95%.

8-(3,5-Dimethylpyrazolyl)-3-methyl-1-(2-oxopropyl)-7-prop-2-enyl-1,3,7-trihydr opurine-2,6-dione

In Stock

• CAS RN:
• 1014050-63-5

• Formula:
• C17H20N6O3

• InChI:
• InChI=1S/C17H20N6O3/c1-6-7-21-13-14(18-16(21)23-11(3)8-10(2)19-23)20(5)17(26)22(15(13)25)9-12(4)24/h6,8H,1,7,9H2,2-5H3

• InChIKey:
• VCDNSRKWPSMLJN-UHFFFAOYSA-N

• 8-(3,5-Dimethylpyrazolyl)-3-methyl-1-(2-oxopropyl)-7-prop-2-enyl-1,3,7-trihydr opurine-2,6-dione is a useful research compound. Its molecular formula is C17H20N6O3 and its molecular weight is 356.386. The purity is usually 95%.

Potassium trifluoro(3-methylthiophen-2-yl)borate

Usually In Stock

• CAS RN:
• 2201050-63-5

• Formula:
• C5H5BF3KS

• InChI:
• InChI=1S/C5H5BF3S.K/c1-4-2-3-10-5(4)6(7,8)9;/h2-3H,1H3;/q-1;+1

• InChIKey:
• GCCULSLAMBWURW-UHFFFAOYSA-N

• Potassium trifluoro(3-methylthiophen-2-yl)borate is a useful research compound. Its molecular formula is C5H5BF3KS and its molecular weight is 204.06. The purity is usually 95%.

[5-(4-Fluorophenyl)-2-methylpyrazol-3-yl]-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379950-63-5

• Formula:
• C21H22FN5O2

• InChI:
• InChI=1S/C21H22FN5O2/c1-26-19(12-18(25-26)16-5-7-17(22)8-6-16)20(28)27-11-2-4-15(13-27)14-29-21-23-9-3-10-24-21/h3,5-10,12,15H,2,4,11,13-14H2,1H3

• InChIKey:
• ZRGLDMBERBQUQN-UHFFFAOYSA-N

• [5-(4-Fluorophenyl)-2-methylpyrazol-3-yl]-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C21H22FN5O2 and its molecular weight is 395.438. The purity is usually 95%.